Cas no 1057729-60-8 (2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid)

• Product Name: 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
• CAS No: 1057729-60-8
• MF: C₁₈H₁₅N₃O₆S
• MW: 401.393203020096
• CID: 6180276
• PubChem ID: 97640634
• Update Time: 2025-06-11

2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS034345714
• 2-[4-[2-cyano-3-oxo-3-(4-sulfamoylanilino)prop-1-enyl]phenoxy]acetic acid
• 2-(4-{2-cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
• 1057729-60-8
• 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid

• Inchi： 1S/C18H15N3O6S/c19-10-13(9-12-1-5-15(6-2-12)27-11-17(22)23)18(24)21-14-3-7-16(8-4-14)28(20,25)26/h1-9H,11H2,(H,21,24)(H,22,23)(H2,20,25,26)
• InChI Key： WDXFADSYMRTJBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(C#N)=CC1C=CC(=CC=1)OCC(=O)O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 401.06815638g/mol
• Monoisotopic Mass: 401.06815638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid

Introduction to 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic Acid and Its Significance in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and biotechnology. Among these, 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid, with the CAS number 1057729-60-8, has emerged as a compound of significant interest due to its unique structural properties and potential applications in drug discovery. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, biological activities, and the latest research findings that underscore its importance in the field.

The molecular structure of 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid is characterized by a complex arrangement of functional groups, including a phenoxy group, a cyano group, and a sulfamoyl moiety. These components contribute to its diverse chemical reactivity and biological interactions. The presence of the sulfamoylphenyl moiety is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets, making this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The acetic acid moiety in the compound's name suggests potential applications in the synthesis of derivatives that can interact with enzymes or receptors involved in metabolic processes. This has led to extensive research into its pharmacological properties, particularly in the context of inflammation and pain management.

One of the most compelling aspects of 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid is its ability to serve as a scaffold for drug design. The structural features of this compound allow for modifications that can enhance its bioavailability, target specificity, and overall therapeutic efficacy. Researchers have been exploring various synthetic strategies to derive analogs that could offer improved pharmacokinetic profiles while maintaining or enhancing biological activity.

The sulfamoyl group is particularly intriguing from a chemical biology perspective. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the molecular framework of 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid may contribute to its ability to interact with biological targets in a manner that could lead to novel therapeutic interventions.

Recent studies have begun to explore the potential applications of this compound in treating inflammatory disorders. The cyano group and the ethenyl chain contribute to its ability to modulate inflammatory pathways by interacting with specific enzymes and receptors. For instance, preliminary research suggests that derivatives of this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Such interactions could lead to the development of new anti-inflammatory agents with fewer side effects compared to existing therapies.

The phenoxy group in the molecule also plays a crucial role in determining its biological activity. Phenoxyacetic acids are known for their ability to interact with various biological targets, including hormone receptors and transport proteins. This makes 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid a versatile compound that can be further modified to target specific disease pathways.

In addition to its potential applications in inflammation research, this compound has also garnered attention for its possible role in cancer therapy. The sulfamoyl moiety has been shown to enhance the binding affinity of certain compounds to cancer cell surface receptors, leading to increased efficacy in targeting tumor cells. Further investigation into the mechanisms by which this compound interacts with cancer cells could pave the way for new strategies in oncology treatment.

The synthesis of 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound.

The development of efficient synthetic routes has enabled researchers to produce sufficient quantities of this compound for detailed pharmacological studies. These studies have revealed promising results regarding its biological activity, suggesting that it may have therapeutic potential in several areas beyond inflammation and cancer treatment. For example, preliminary data indicate that derivatives of this compound may exhibit neuroprotective properties, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The future direction of research on 2-(4-{2-Cyano-2-[(4-sulfamoylphenyl)carbamoyl]ethenol}]phenoxy]acetic acid (CAS no 1057729608) will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational methods such as molecular modeling and virtual screening, researchers can identify modifications that enhance target binding affinity while minimizing off-target effects. This approach will be crucial in developing safe and effective therapeutic agents based on this promising scaffold.

In conclusion, 2-(4-{sulfoamylophenyl carbamoylmethyl}cyanomethyl}, with CAS number_{^{CAS no 10577729608088}}, represents a significant advancement in chemical biology due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and broaden its range of possible uses. As our understanding of biological pathways grows more sophisticated, compounds like this one will undoubtedly play an increasingly important role in the development of novel treatments for various diseases., represents a significant advancement in chemical biology due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and broaden its range of possible uses. As our understanding of biological pathways grows more sophisticated, compounds like this one will undoubtedly play an increasingly important role in the development of novel treatments for various diseases.